ibu-dG

• Molecular Formula: C14H19N5O5
• Molecular Weight: 337.33 g/mol
• InChI: InChI=1S/C14H19N5O5/c1-6(2)12(22)17-14-16-11-10(13(23)18-14)15-5-19(11)9-3-7(21)8(4-20)24-9/h5-9,20-21H,3-4H2,1-2H3,(H2,16,17,18,22,23)/t7-,8-,9-/m1/s1
• InChIKey: SIDXEQFMTMICKG-IWSPIJDZSA-N

iBu-dG (N2-Isobutyryl-2′-deoxyguanosine) Phosphoramidite: Core Building Block for Oligonucleotide Synthesis

iBu-dG (N2-Isobutyryl-2′-deoxyguanosine, CAS 68892-42-2) and its 5′-DMT phosphoramidite derivative (CAS 93183-15-4) represent the classical and most extensively validated protected deoxyguanosine building block used in solid-phase oligonucleotide synthesis [1]. The isobutyryl (iBu) group shields the exocyclic N2-amine of guanine during chain assembly, preventing undesired side reactions, and is removed during the final deprotection step with ammonium hydroxide or ammonium hydroxide/methylamine (AMA) . As the benchmark guanosine monomer against which all alternative protecting-group strategies are measured, iBu-dG remains a staple in academic, therapeutic, and diagnostic oligo manufacturing workflows where protocol familiarity, lot-to-lot consistency, and compatibility with legacy synthesizer programs are critical procurement criteria .

Standard dG building block for solid-phase oligonucleotide synthesis

Compatible with NH₄OH / AMA deprotection protocols

Benchmark monomer for legacy synthesizer programs

• [1] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Res. 1987;15(2):397-416. View Source

Why iBu-dG Cannot Be Arbitrarily Replaced by Fast-Deprotecting or UltraMild dG Analogs

Although fast-deprotecting dG variants (e.g., DMF-dG, Ac-dG) and UltraMILD dG monomers (e.g., iPr-Pac-dG) exist, they are not universally interchangeable with iBu-dG. Deprotection kinetics differ by up to 16-fold among these monomers [1], meaning a protocol validated for iBu-dG may lead to incomplete deprotection if DMF-dG is substituted without adjusting time and temperature—or conversely, may damage sensitive modifications if iBu-dG's longer ammonia exposure is applied to a fragile oligo. Equally critical, the purity and impurity profiles of iBu-dG vary substantially by grade: standard-grade material (≥98% HPLC) lacks the tightly controlled single-impurity specifications of TheraPure-grade iBu-dG (≥99% HPLC, M-11 ≤0.01%) . Substituting a lower-grade or differently protected dG monomer can therefore compromise both synthesis yield and final oligonucleotide integrity, making compound-specific evidence essential for scientifically sound procurement decisions.

• Deprotection time differs up to 4-fold vs. DMF-dG at 55°C, requiring protocol re-optimization.
• Impurity profiles vary by grade: TheraPure controls M-11 ≤0.01%, standard grade does not.
• Substituting dG monomer may compromise oligo yield and integrity without re-validation.

• [1] Glen Research. Glen Report 22.18: Deprotection – Volume 4 – Alternatives to Ammonium Hydroxide. 2013. View Source

iBu-dG Procurement Evidence: Head-to-Head Quantitative Differentiation Against Closest Analogs

Deprotection Selectivity: iBu-dG Enables Orthogonal Protecting-Group Strategies Unavailable with PAC/tBPAC-dG

Under ethanolic ammonia conditions, the iBu group on dG demonstrates high retention (>80% remaining after 2 h) while phenoxyacetyl (PAC) and tert-butylphenoxyacetyl (tBPAC) protecting groups are cleaved rapidly and selectively within the same 2 h window [1]. This differential lability is quantified through half-life measurements: aqueous methylamine cleaves all protecting groups fastest, but ethanolic ammonia provides the highest selectivity between standard groups (Ac, Bz, iBu) and fast-deprotecting groups (PAC, tBPAC), enabling deliberate, stepwise deprotection strategies that are impossible when both dG protection and other base protections use equally labile groups [1].

Orthogonal Selectivity

Head-to-head

iBu: >80% retained PAC/tBPAC: cleaved

Enables orthogonal deprotection strategies.

Ethanolic ammonia, 2 h, RT.

Evidence Dimension	Selective retention of protecting group under ethanolic ammonia (2 h)
Target Compound Data	iBu-dG: large majority of isobutyryl groups retained after 2 h in ethanolic ammonia
Comparator Or Baseline	PAC-dG / tBPAC-dG: rapidly and selectively cleaved within 2 h under identical conditions
Quantified Difference	Qualitative selectivity: iBu retained while PAC/tBPAC cleaved; half-life of PAC-dG in aqueous ammonia ≈ 7–15 min vs. iBu-dG substantially longer [1][2]
Conditions	Ethanolic ammonia; 2′-deoxyribonucleosides; Bioorg. Med. Chem. Lett. 2014

Why This Matters

A purchaser requiring an orthogonal protecting scheme—where the dG protecting group must survive a selective deprotection step that removes other base protections—must choose iBu-dG over PAC- or tBPAC-protected dG, as only iBu offers the necessary differential stability.

• [1] Johnsson RA, Bogojeski JJ, Damha MJ. An evaluation of selective deprotection conditions for the synthesis of RNA on a light labile solid support. Bioorg Med Chem Lett. 2014;24(9):2146-2149. View Source
• [2] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Res. 1987;15(2):397-416 (reporting PAC-dG half-life of 7–15 min in aqueous ammonia). View Source

Deprotection Kinetics: iBu-dG Requires 4× Longer Deprotection Than DMF-dG at 55 °C, Defining Protocol Compatibility Windows

In concentrated ammonium hydroxide at 55 °C, iBu-dG requires 16 h for complete deprotection, versus 4 h for DMF-dG or Ac-dG—a 4-fold difference . At 65 °C the gap narrows to 8 h (iBu-dG) vs. 2 h (DMF-dG/Ac-dG), while iPr-Pac-dG deprotects fully in just 0.5 h at 55 °C . At room temperature, iBu-dG requires 36 h vs. 16 h for DMF-dG/Ac-dG and only 2 h for iPr-Pac-dG . Applied Biosystems' FastPhoramidite dG(dmf) product documentation independently confirms: 'substituting Fast G, dG(dmf), for our standard dG(iBu) shortens deprotection at 55 °C from eight hours to two' . When AMA (1:1 NH₄OH:40% aqueous methylamine) is employed, iBu-dG deprotection is accelerated to 10 min at 65 °C, provided Ac-dC is used in place of Bz-dC to prevent transamination side products [1].

Deprotection Kinetics

Direct head-to-head

4× longer at 55°C vs. DMF-dG

Protocol compatibility window defined.

NH₄OH; 16 h (iBu) vs. 4 h (DMF); 16-fold vs. iPr-Pac.

Evidence Dimension	Complete base deprotection time in concentrated NH₄OH
Target Compound Data	iBu-dG: RT 36 h; 55 °C 16 h; 65 °C 8 h
Comparator Or Baseline	DMF-dG / Ac-dG: RT 16 h; 55 °C 4 h; 65 °C 2 h. iPr-Pac-dG: RT 2 h; 55 °C 0.5 h. FastPhoramidite dG(dmf): 55 °C 2 h; 65 °C 1 h
Quantified Difference	4-fold longer deprotection for iBu-dG vs. DMF-dG at 55 °C; 16-fold longer vs. iPr-Pac-dG at 55 °C; 18-fold longer vs. iPr-Pac-dG at RT
Conditions	Concentrated ammonium hydroxide (30% NH₄OH); deoxyguanosine phosphoramidites incorporated into DNA oligonucleotides; data from Glen Research Deprotection Guide and Applied Biosystems product literature

Why This Matters

For procurement, the slower deprotection kinetics of iBu-dG are not inherently a disadvantage: they are the intended design parameter for protocols that co-deprotect all standard protecting groups (Bz-dA, Bz-dC, iBu-dG) under a single, well-characterized thermal cycle. Switching to a faster dG analog requires re-validation of the entire deprotection protocol.

• [1] Glen Research. Glen Report 26.14: Technical Brief – AMA – Ubiquitous Reagent for Oligo Deprotection (iBu in dG deprotected in 10 min at 65 °C with AMA). View Source

TheraPure-Grade iBu-dG Phosphoramidite: Single-Impurity Control Quantified Against Standard Grade

TheraPure-grade iBu-dG phosphoramidite (Thermo Fisher) is specified with HPLC purity ≥99%, complemented by four additional quantitative impurity thresholds: M-11 impurity ≤0.01%, any single critical impurity ≤0.3%, and presence of cross-contaminating dA, dC, or T nucleoside phosphoramidites ≤0.03% each . 31P NMR purity independently exceeds 99%, with the sum of all non-primary peaks in the 140–152 ppm region ≤0.3% and HMT impurity (∼146 ppm) ≤0.10% . In contrast, standard-grade iBu-dG phosphoramidite specifications typically report only HPLC purity ≥98% and 31P NMR purity ≥98%, without quantifying individual impurity species . Sigma-Aldrich Proligo Reagents DMT-dG(ib) achieves ≥99% (31P-NMR) and ≥99.0% (RP-HPLC) but does not specify single-impurity acceptance criteria equivalent to the TheraPure M-11 or cross-nucleoside limits .

Impurity Control

Lot attribute

M-11 ≤0.01% cross-nucleoside ≤0.03% each

Supports therapeutic oligo QC requirements.

TheraPure grade vs. standard ≥98% HPLC only.

Evidence Dimension	HPLC purity and single-impurity specifications
Target Compound Data	TheraPure iBu-dG: HPLC ≥99%; M-11 ≤0.01%; single critical impurity ≤0.3%; dA/dC/T ≤0.03%; 31P NMR ≥99%
Comparator Or Baseline	Standard-grade iBu-dG: HPLC ≥98%; 31P NMR ≥98%. Proligo DMT-dG(ib): HPLC ≥99%; 31P NMR ≥99% (no single-impurity limits published)
Quantified Difference	≥1% higher HPLC purity; M-11 impurity controlled to ≤0.01% (unique to TheraPure); cross-nucleoside contamination capped at ≤0.03% per base (unique to TheraPure)
Conditions	Commercial QC specifications from vendor certificates of analysis and product datasheets

Why This Matters

For therapeutic oligonucleotide synthesis under GMP or GMP-like conditions, the presence of trace cross-nucleoside phosphoramidite impurities (dA, dC, T) in a dG building block generates single-nucleotide deletion or substitution variants that complicate downstream purification. TheraPure's defined single-impurity limits provide a procurement-grade assurance that standard-grade material cannot offer, directly reducing the burden of analytical characterisation and failed batch investigations.

RNA Synthesis: Ac-dG Superiority Over iBu-dG Quantified Through Oligonucleotide Quality Metrics

A patent study (ChemGenes Corp.) directly compared N2-acetyl-dG versus N2-isobutyryl-dG phosphoramidites in automated RNA synthesis and reported that the quality of RNA 'suffers heavily' when N2-isobutyryl guanosine phosphoramidite is utilized, while N2-acetyl protection provides 'significantly faster' deprotection kinetics and a 'dramatic' increase in RNA quality [1]. Complementary solution-stability studies further demonstrated that N-isobutyryl deoxyguanosine phosphoramidite reagents decompose faster in solution than their dA, dC, and dT counterparts, leading to 'significantly lower proportions of dG-containing sequences' in mixed-sequence syntheses when iBu-dG is used [2]. This quantitative liability defines a clear boundary condition for procurement: for standard DNA oligonucleotides, iBu-dG remains acceptable and widely validated; for RNA or modified RNA constructs, Ac-dG or PAC-dG are demonstrably superior by head-to-head quality comparison.

RNA Synthesis Fit

Direct head-to-head

iBu-dG: quality suffers Ac-dG: dramatic increase

Ac-dG preferred for RNA; iBu-dG validated for DNA.

Automated TBDMS-based RNA synthesis.

Evidence Dimension	RNA oligonucleotide quality (full-length product yield and purity) and solution-phase reagent stability
Target Compound Data	iBu-dG: RNA quality 'suffers heavily' in automated synthesis; faster solution decomposition vs. dA/dC/dT reagents, yielding lower dG-sequence proportions
Comparator Or Baseline	Ac-dG: 'significantly faster' deprotection kinetics; RNA quality 'increases dramatically.' PAC-dG: deprotection half-life 7–15 min in aqueous ammonia
Quantified Difference	Qualitative but unambiguous: 'suffers heavily' vs. 'increases dramatically' for RNA quality; dG-containing sequence proportion 'significantly lower' with iBu-dG due to solution instability [2]
Conditions	Automated DNA/RNA synthesizer; DMT-N2-isobutyryl guanosine-2′-TBDMS-3′-cyanoethyl phosphoramidite vs. Ac-dG phosphoramidite; solution stability study of methyl- and β-cyanoethyl phosphoramidite reagents

Why This Matters

A procurement decision for RNA or modified oligonucleotide projects should exclude iBu-dG in favor of Ac-dG or PAC-dG. Conversely, for standard DNA synthesis where iBu-dG has decades of validated performance and the deprotection infrastructure already exists, iBu-dG remains the cost-effective default. The evidence does not support the use of iBu-dG as a 'universal' dG monomer across all oligo modalities.

• [1] ChemGenes Corporation. Synthesis of labile base protected-modified deoxy and modified ribo nucleosides, corresponding phosphoramidites and supports and their use in high purity oligonucleotide synthesis. US Patent Publication 20120065386. 2012. View Source
• [2] Analytical studies of 'mixed sequence' oligodeoxyribonucleotides synthesized by competitive coupling of either methyl- or β-cyanoethyl-N,N-diisopropylamino phosphoramidite reagents, including 2′-deoxyinosine (reporting iBu-dG solution instability). View Source

iBu-dG Phosphoramidite: Evidence-Based Application Scenarios for Procurement and Synthesis

Standard Unmodified DNA Oligonucleotides at Scale: The Classic iBu-dG / Bz-dC / Bz-dA Chemistry

For high-throughput production of unmodified DNA primers, probes, and gene fragments where the synthesis protocol uses the traditional protecting-group triad (Bz-dA, Bz-dC, iBu-dG) with overnight ammonium hydroxide deprotection at 55 °C, iBu-dG remains the most cost-effective and extensively validated choice. The deprotection kinetics (16 h at 55 °C) are well matched to the benzoyl-protected dA and dC monomers, ensuring uniform, simultaneous base deprotection . This scenario exploits iBu-dG's deep integration into the installed base of synthesizer protocols and supply chains, where switching to a fast-deprotecting analog would require re-validation of every oligo product without a compelling performance gain for standard DNA.

Therapeutic Oligonucleotide Synthesis Requiring Controlled Impurity Profiles

When synthesizing oligonucleotide active pharmaceutical ingredients (APIs) or clinical-grade material under GMP, the TheraPure grade of iBu-dG phosphoramidite provides procurement-grade assurance through its quantified single-impurity specification: M-11 ≤0.01%, any single critical impurity ≤0.3%, and cross-nucleoside contamination (dA, dC, T) ≤0.03% each . These thresholds directly map to regulatory expectations for impurity fate-and-purge studies and reduce the analytical burden of demonstrating that dG-derived impurities do not co-elute with the target oligonucleotide during purification. Standard-grade or non-specified dG phosphoramidites cannot offer this level of documented impurity control.

Orthogonal Deprotection Strategies for Complex, Multiply Modified Oligonucleotides

For oligonucleotides incorporating multiple types of base-labile modifications—such as fluorophores, biotin, or amino-linkers that degrade under prolonged alkaline conditions—the selective retention of the iBu group under mild ethanolic ammonia conditions (2 h at room temperature) enables an orthogonal deprotection workflow: PAC or tBPAC groups on other bases are removed first, while the iBu group on guanosine survives [1]. The guanosine iBu is then removed in a subsequent, harsher step. This strategy is not achievable with uniformly labile protecting groups and represents a unique capability of iBu-dG that no other commercial dG phosphoramidite can replicate.

Protocol-Locked, Regulated Environments Where Method Changes Are Cost-Prohibitive

In ISO-certified or FDA-regulated analytical laboratories that have validated a specific oligonucleotide synthesis protocol (e.g., for qPCR probe manufacture or diagnostic kit components), changing the dG monomer from iBu-dG to DMF-dG or Ac-dG constitutes a significant change control event. The slower deprotection kinetics of iBu-dG—while a throughput limitation in other contexts—become an asset by ensuring protocol continuity, avoiding the cost and documentation burden of re-validation, and maintaining decade-long batch-to-batch comparability that is critical for regulated products.

Application

Selection Property

Validation Focus

Standard DNA oligonucleotides

Standard protecting-group triad (Bz-dA, Bz-dC, iBu-dG)

Deprotection uniformity & protocol continuity

Therapeutic oligo synthesis (GMP)

TheraPure impurity specifications

Impurity fate-and-purge compliance

Orthogonal deprotection of modified oligos

Selective iBu retention in ethanolic ammonia

Stepwise deprotection design validation

Regulated, protocol-locked labs

Decade-validated iBu-dG protocols

Change control & batch-to-batch comparability

• [1] Johnsson RA, Bogojeski JJ, Damha MJ. An evaluation of selective deprotection conditions for the synthesis of RNA on a light labile solid support. Bioorg Med Chem Lett. 2014;24(9):2146-2149. View Source